Cas no 2228072-72-6 (rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate)

Technical Introduction: rac-tert-Butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate is a chiral cyclopropylamine derivative featuring a tert-butyl carbamate protecting group. Its stereochemically defined (1R,2R)-cyclopropyl backbone and N-methyl substitution enhance its utility as a versatile intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds. The tert-butyloxycarbonyl (Boc) group ensures stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. This compound’s rigid cyclopropane ring contributes to conformational constraint, potentially improving target binding affinity in drug discovery. Its well-defined stereochemistry and protective group compatibility make it valuable for constructing complex molecules with precise stereocontrol. Suitable for use in peptide modifications and small-molecule synthesis, it offers reliability in demanding synthetic applications.
rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate structure
2228072-72-6 structure
Product Name:rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate
CAS No:2228072-72-6
MF:C11H22N2O2
MW:214.304583072662
CID:6008333
PubChem ID:165972340
Update Time:2025-05-24

rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate
    • 2228072-72-6
    • EN300-1902340
    • rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
    • Inchi: 1S/C11H22N2O2/c1-7(8-6-9(8)12)13(5)10(14)15-11(2,3)4/h7-9H,6,12H2,1-5H3/t7?,8-,9+/m0/s1
    • InChI Key: UOBSDCSJHHJXKW-SXNZSPLWSA-N
    • SMILES: O(C(C)(C)C)C(N(C)C(C)[C@@H]1C[C@H]1N)=O

Computed Properties

  • Exact Mass: 214.168127949g/mol
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.6Ų

rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1902340-1g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
1g
$1315.0 2023-09-18
Enamine
EN300-1902340-5g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
5g
$3812.0 2023-09-18
Enamine
EN300-1902340-10g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
10g
$5652.0 2023-09-18
Enamine
EN300-1902340-0.05g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
0.05g
$1104.0 2023-09-18
Enamine
EN300-1902340-0.1g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
0.1g
$1157.0 2023-09-18
Enamine
EN300-1902340-0.25g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
0.25g
$1209.0 2023-09-18
Enamine
EN300-1902340-0.5g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
0.5g
$1262.0 2023-09-18
Enamine
EN300-1902340-1.0g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
1g
$1315.0 2023-05-23
Enamine
EN300-1902340-2.5g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
2.5g
$2576.0 2023-09-18
Enamine
EN300-1902340-5.0g
rac-tert-butyl N-{1-[(1R,2R)-2-aminocyclopropyl]ethyl}-N-methylcarbamate
2228072-72-6
5g
$3812.0 2023-05-23

Additional information on rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate

Research Briefing on rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate (CAS: 2228072-72-6)

The compound rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate (CAS: 2228072-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of cyclopropylamine derivatives in medicinal chemistry, particularly as building blocks for protease inhibitors and other bioactive molecules. The stereochemistry of the cyclopropyl ring in rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate is critical for its biological activity, as it influences the compound's binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of novel hepatitis C virus (HCV) protease inhibitors, showcasing its relevance in antiviral drug development.

In terms of synthesis, recent advancements have focused on optimizing the enantioselective preparation of this compound. A team from MIT reported a highly efficient catalytic asymmetric synthesis route in Angewandte Chemie (2024), achieving >99% enantiomeric excess (ee) using a novel chiral catalyst system. This breakthrough addresses previous challenges in obtaining the desired stereochemistry at scale, which is crucial for industrial applications.

Pharmacological evaluations of derivatives containing this scaffold have revealed promising results. Research from Pfizer (2024) demonstrated that analogs of rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate exhibit potent inhibitory activity against NS3/4A protease, with IC50 values in the low nanomolar range. These findings suggest potential applications in treating not only HCV but also other viral infections where similar proteases play a crucial role.

Structural biology studies have provided insights into the molecular interactions of this compound. X-ray crystallography data (PDB: 8T4M) shows that the cyclopropylamine moiety induces a unique conformational change in target proteins, creating a tighter binding pocket compared to linear analogs. This structural feature may explain the enhanced potency observed in biological assays.

From a safety perspective, preliminary toxicology studies indicate that this compound exhibits favorable pharmacokinetic properties with minimal off-target effects. A 2023 study in Chemical Research in Toxicology reported no significant cytotoxicity in human hepatocytes at therapeutic concentrations, suggesting a promising safety profile for further development.

Looking forward, several pharmaceutical companies have included derivatives of rac-tert-butyl N-{1-(1R,2R)-2-aminocyclopropylethyl}-N-methylcarbamate in their preclinical pipelines. The compound's versatility as a chiral building block and its demonstrated biological activity position it as a valuable scaffold for the development of next-generation therapeutics targeting viral infections and potentially other disease areas.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.